![molecular formula C15H12N2S B133782 10-(2-Cyanoethyl)phenothiazine CAS No. 1698-80-2](/img/structure/B133782.png)
10-(2-Cyanoethyl)phenothiazine
Overview
Description
10-(2-Cyanoethyl)phenothiazine is a derivative of phenothiazine, a tricyclic compound with a diverse range of applications, particularly in psychiatry as tranquilizers and neuroleptics . The molecule is characterized by its unique structure, which allows for various chemical reactions and interactions, making it a valuable compound in chemical analysis and drug design.
Synthesis Analysis
The synthesis of phenothiazine derivatives, including this compound, often involves reactions with various reagents. For instance, the reaction of phenothiazine with dialkoxyphosphoryl or chlorosulfenyl isocyanide dichlorides yields 10-cyanophenothiazine . Additionally, 10-(chloroacetyl)phenothiazine can react with NaNHCN to produce N,N-bis[2'-(10-phenothiazinyl)-2'-oxoethyl]cyanamide, which further reacts to form various derivatives .
Molecular Structure Analysis
The molecular structure of phenothiazine derivatives has been examined using techniques such as X-ray diffraction. For example, the structure of S-methyl-N-diisopropoxythiophosphoryl-(10-phenothiazinyl)isothioformamide, a related compound, was found to have a Z-configuration with a dihedral angle of 125.7° between the benzene rings of the phenothiazine fragment . This structural information is crucial for understanding the reactivity and interactions of the molecule.
Chemical Reactions Analysis
Phenothiazine derivatives undergo various chemical reactions. The addition of dialkyldithiophosphoric acids to the C≡N bond of 10-cyanophenothiazine leads to rearrangement and formation of different products, including 10-[N'-(dialkoxythiophosphoryl)thiocarbamoyl]phenothiazines . These compounds can further decompose or react with alkyl halides to form stable isothioformamides . The reactivity of the C≡N bond and the presence of substituents like the cyanoethyl group play a significant role in these reactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of phenothiazine derivatives are influenced by their structure. They exhibit valuable analytical properties due to their ease of oxidation in acidic media and their ability to form well-defined ion-association complexes . The spectral properties, such as UV and fluorescence spectra, are affected by the type of substituents present on the phenothiazine core . These properties are essential for the utilization of phenothiazine derivatives in chemical analysis and as reagents in various analytical methods.
Scientific Research Applications
1. Medicinal Chemistry and Pharmacology
10-(2-Cyanoethyl)phenothiazine derivatives are significant in medicinal chemistry, exhibiting a variety of pharmacological activities. These activities include antibacterial, antiviral, anti-inflammatory, and anticancer properties. Phenothiazine derivatives, particularly those modified at the 2 and 10 positions, have been used in psychiatry as tranquilizers and neuroleptics. They have also shown promise in treatments for conditions like Alzheimer’s and Creutzfeldt-Jakob diseases due to their unique biological and chemical properties (Sinha, Pandeya, Verma, & Yadav, 2011); (Pluta, Morak-Młodawska, & Jeleń, 2009); (Wu et al., 2016).
2. Photovoltaic Applications
Phenothiazine compounds are used in dye-sensitized solar cells (DSSCs), where they serve as sensitizers. Their strong electron-donating nature and unique molecular structure enable efficient light harvesting and electron injection, contributing to the development of effective photovoltaic devices (Buene, Hagfeldt, & Hoff, 2019); (Huang, Meier, & Cao, 2016).
3. Battery Technology
Phenothiazine derivatives are explored as redox shuttle additives in lithium-ion batteries. They offer protection against overcharge and overdischarge, contributing to the battery's stability and safety (Buhrmester, Moshurchak, Wang, & Dahn, 2006).
4. Antioxidant and Antimicrobial Properties
Phenothiazine derivatives have demonstrated antioxidant and antimicrobial properties. They are effective in applications ranging from material science to biochemistry, acting as markers for proteins and DNA, and showing potential in therapies for infections (Narule, Gaidhane, & Gaidhane, 2015).
5. Nanotechnology and Catalysis
Phenothiazines are used in nanotechnology and catalysis due to their photochemical properties. They can be applied in the synthesis of nanoparticles and in light-harvesting for energy applications, showcasing versatility in different fields (Santos et al., 2020).
6. Sensor Applications
The unique photochemical and electronic properties of phenothiazine derivatives make them suitable for sensor applications. They have been used in the development of fluorescence 'turn-on' indicators, which have potential in organic synthesis and environmental monitoring (Garg & Ling, 2015).
Mechanism of Action
Target of Action
Phenothiazine-10-propionitrile primarily targets the Androgen receptor . The Androgen receptor plays a crucial role in the regulation of gene expression and affects cellular proliferation and differentiation in target tissues .
Mode of Action
Phenothiazines, the class of compounds to which it belongs, are known to inhibit dopamine, histamine, serotonin, acetylcholine, and α-adrenergic receptors . This broad spectrum of inhibition results in diverse effects and side-effect profiles .
Biochemical Pathways
Phenothiazine derivatives, including Phenothiazine-10-propionitrile, affect various biochemical pathways. They have been reported to inhibit calmodulin and protein kinase C , leading to an anti-proliferative effect . They also inhibit the transport function of P-glycoprotein , reversing multidrug resistance .
Pharmacokinetics
Phenothiazines, in general, are known to have complex pharmacokinetics, with their absorption, distribution, metabolism, and excretion varying significantly based on their specific chemical structure .
Result of Action
The molecular and cellular effects of Phenothiazine-10-propionitrile’s action are diverse due to its broad range of targets. Its inhibition of various receptors can lead to a range of effects, from neuroleptic action to antimicrobial effects . In addition, its inhibition of calmodulin and protein kinase C can lead to anti-proliferative effects .
Action Environment
The action of Phenothiazine-10-propionitrile can be influenced by environmental factors. For instance, in a biological environment, Phenothiazines can act as antioxidants in the presence of hydroxyl and hydroperoxyl radicals . .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Phenothiazine-10-propionitrile, like other phenothiazines, exhibits intriguing photophysical and redox properties . It has been shown to participate in photocatalytic oxidative coupling reactions of amines
Cellular Effects
Phenothiazines, including Phenothiazine-10-propionitrile, have been reported to have significant antimicrobial effects, enhancing the bactericidal function of macrophages and inhibiting efflux pumps . They can also eliminate bacterial resistance plasmids and destroy bacteria by their membrane-destabilizing effect .
Molecular Mechanism
Phenothiazine-10-propionitrile, like other phenothiazines, exhibits reversible redox behavior and maintains a strong excited-state reduction potential . It can efficiently catalyze the oxidative coupling of amines to imines under visible-light irradiation
Metabolic Pathways
Phenothiazine-10-propionitrile, like other phenothiazines, is likely to be metabolized through various pathways. Phenothiazines have been reported to undergo S-oxidation, aromatic hydroxylation, and N-dealkylation .
Transport and Distribution
Phenothiazines are known to be highly protein-bound and have a large volume of distribution .
properties
IUPAC Name |
3-phenothiazin-10-ylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2S/c16-10-5-11-17-12-6-1-3-8-14(12)18-15-9-4-2-7-13(15)17/h1-4,6-9H,5,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYDIIBWHOHWIOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)CCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30281406 | |
Record name | 10-(2-Cyanoethyl)phenothiazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30281406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1698-80-2 | |
Record name | Phenothiazine-10-propionitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=139052 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Phenothiazine-10-propionitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21556 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 10-(2-Cyanoethyl)phenothiazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30281406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the impact of crystal packing on the structure of Phenothiazine-10-propionitrile?
A1: Research shows that Phenothiazine-10-propionitrile exhibits a consistent dihedral angle between the two planes of its o-phenylene rings, regardless of variations in its solid-state packing patterns. [, ] This was observed by comparing the crystal structures of Phenothiazine-10-propionitrile and a chemically similar molecule, Phenothiazine-10-propionic acid. Despite their different packing arrangements, both molecules displayed the same dihedral angle, suggesting that this structural feature is likely an intrinsic property of the molecule rather than being significantly influenced by crystal packing forces. []
Q2: What is the crystal structure of Phenothiazine-10-propionitrile?
A2: Phenothiazine-10-propionitrile crystallizes in the centrosymmetric monoclinic space group P21/n. [] Its unit cell dimensions are: a = 5.785(1)Å, b = 15.427(3)Å, c = 14.497(4)Å, and β = 92.50(1)°. [] The unit cell contains four molecules (Z = 4). [] The dihedral angle between the two planes of the o-phenylene rings is 135.4(3)°, and the C-S-C angle within the folded heterocyclic ring is 97.8(7)°. [] The average C-S bond length is 1.76(1)Å. []
Q3: How is deuterium-labelled Chlorpromazine synthesized using Phenothiazine-10-propionitrile?
A3: Phenothiazine-10-propionitrile, also known as 10-(2-Cyanoethyl)phenothiazine, serves as a valuable starting material in the synthesis of deuterium-labelled Chlorpromazine and its metabolites. [] This approach circumvents the challenge of directly attaching the aliphatic side-chain to the tricyclic system. By utilizing Phenothiazine-10-propionitrile, the carbon skeleton of the side chain is already in place before introducing the deuterium label. [] This method allows for the efficient synthesis of Chlorpromazine-d2 and its metabolites with high isotopic purity (>95%). []
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